(6-Methylpyridin-2-yl)-piperidin-1-ylmethanone
Overview
Description
(6-Methylpyridin-2-yl)-piperidin-1-ylmethanone is a chemical compound that is commonly used in scientific research. It is also known as MPPM and has a molecular formula of C14H19N2O. This compound is used in various research studies due to its unique properties and effects.
Mechanism of Action
The mechanism of action of (6-Methylpyridin-2-yl)-piperidin-1-ylmethanone is not fully understood. However, it is believed to interact with certain proteins and enzymes in the body, leading to various physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase. This compound has also been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
The use of (6-Methylpyridin-2-yl)-piperidin-1-ylmethanone in lab experiments has various advantages and limitations. One of the advantages is that it is a readily available and affordable tool compound. This compound is also stable and can be easily synthesized. However, one of the limitations is that its mechanism of action is not fully understood, which limits its use in certain research studies.
Future Directions
There are various future directions for the use of (6-Methylpyridin-2-yl)-piperidin-1-ylmethanone in scientific research. One potential direction is to investigate its potential as a therapeutic agent for various diseases, such as Alzheimer's disease and Parkinson's disease. Another direction is to study its effects on the immune system and its potential use as an immunomodulatory agent. Additionally, further research can be conducted to fully understand its mechanism of action and potential interactions with other substances.
Synthesis Methods
The synthesis of (6-Methylpyridin-2-yl)-piperidin-1-ylmethanone involves the reaction between 6-methyl-2-pyridinecarboxaldehyde and piperidine-1-carboxamidine. The reaction is carried out in the presence of a catalyst and under specific conditions to obtain the desired product. The purity and yield of the product can be improved through various purification techniques.
Scientific Research Applications
(6-Methylpyridin-2-yl)-piperidin-1-ylmethanone is commonly used in scientific research as a tool compound. It is used to study the mechanism of action of various proteins and enzymes. This compound is also used to investigate the biochemical and physiological effects of different substances on the human body.
Properties
IUPAC Name |
(6-methylpyridin-2-yl)-piperidin-1-ylmethanone |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O/c1-10-6-5-7-11(13-10)12(15)14-8-3-2-4-9-14/h5-7H,2-4,8-9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YHWORYFOJFDLJB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC=C1)C(=O)N2CCCCC2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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